Cas no 81418-21-5 (1-Benzyl-2-oxocyclohexanecarbonitrile)

1-Benzyl-2-oxocyclohexanecarbonitrile is a cyclic ketone derivative with a nitrile functional group, commonly utilized as an intermediate in organic synthesis. Its structural features, including the benzyl and carbonyl groups, make it a versatile precursor for pharmaceuticals, agrochemicals, and specialty chemicals. The compound’s reactivity allows for further functionalization, enabling the synthesis of complex heterocycles and fine chemicals. Its stability under standard conditions ensures consistent handling and storage. Researchers value this compound for its role in constructing carbon frameworks and facilitating C-C bond formation reactions. Suitable for controlled laboratory use, it is typically handled with standard organic synthesis precautions.

1-Benzyl-2-oxocyclohexanecarbonitrile structure

81418-21-5 structure

Product name:1-Benzyl-2-oxocyclohexanecarbonitrile

CAS No:81418-21-5

MF:C₁₄H₁₅NO

MW:213.2750

CID:2950262

PubChem ID:12740366

1-Benzyl-2-oxocyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

- 1-苄基-2-氧环己烷腈
- 1-Benzyl-2-oxocyclohexanecarbonitrile
- 1-benzyl-2-oxocyclohexane-1-carbonitrile
- 81418-21-5
- AKOS014728970
- Inchi： 1S/C14H15NO/c15-11-14(9-5-4-8-13(14)16)10-12-6-2-1-3-7-12/h1-3,6-7H,4-5,8-10H2
- InChI Key： LKWLBDZDUDCALL-UHFFFAOYSA-N
- SMILES： O=C1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1(C#N)C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

Exact Mass: 213.115364102Da
Monoisotopic Mass: 213.115364102Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 40.9

1-Benzyl-2-oxocyclohexanecarbonitrile Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM200987-1g	1-benzyl-2-oxocyclohexane-1-carbonitrile	81418-21-5	95%	1g	$659	2024-07-23
Alichem	A019139894-1g	1-Benzyl-2-oxocyclohexanecarbonitrile	81418-21-5	95%	1g	$573.68	2023-09-01
Chemenu	CM200987-1g	1-benzyl-2-oxocyclohexane-1-carbonitrile	81418-21-5	95%	1g	$659	2021-08-05
Crysdot LLC	CD12029014-1g	1-Benzyl-2-oxocyclohexanecarbonitrile	81418-21-5	95+%	1g	$698	2024-07-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1743071-1g	1-Benzyl-2-oxocyclohexane-1-carbonitrile	81418-21-5	98%	1g	￥4914.00	2024-07-28